2-Ethyl-5-((4-fluorophenyl)(4-hydroxypiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(4-fluorophenyl)-(4-hydroxypiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C18H21FN4O2S/c1-2-14-20-18-23(21-14)17(25)16(26-18)15(11-3-5-12(19)6-4-11)22-9-7-13(24)8-10-22/h3-6,13,15,24-25H,2,7-10H2,1H3
• InChI Key: DISCLUZANWXAFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)F)N4CCC(CC4)O)O
• Molecular Formula: C18H21FN4O2S
• Molecular Weight: 376.5 g/mol

Description

2-Ethyl-5-((4-fluorophenyl)(4-hydroxypiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H21FN4O2S and its molecular weight is 376.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activity

• This study discusses the synthesis of compounds containing a thiazolo[3,2-b][1,2,4]triazole nucleus and their biological activities. These compounds have demonstrated good to moderate antimicrobial activity against various microorganisms. Additionally, some compounds exhibited antiurease and antilipase activities (Başoğlu et al., 2013).

Structure Determination and Cytotoxic Agents

• Research on structural analogs of thiazolo[3,2-b][1,2,4]triazoles, designed as cytotoxic agents, includes detailed structural analysis. This study offers insights into the potential application of these compounds in cancer research (Gündoğdu et al., 2017).

Synthesis and Antimicrobial Evaluation

• The synthesis of thiazolidinone derivatives and their evaluation for antimicrobial activity against various bacterial and fungal strains is another area of interest. This highlights the potential of these compounds in developing new antimicrobial agents (Patel et al., 2012).

Anti-inflammatory and Analgesic Agents

• Thiazolo[3,2-b]-1,2,4-triazole derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some of these compounds have shown promising results, indicating their potential in developing new treatments for inflammation and pain (Doğdaş et al., 2007).

Protective Effects Against Ethanol-Induced Oxidative Stress

• A series of thiazolo[3,2-b]-1,2,4-triazoles have been investigated for their role in preventing ethanol-induced oxidative stress in mice. This research provides insights into the protective effects of these compounds on liver and brain tissues (Aktay et al., 2005).

Mechanism of Action

Target of Action

The primary targets of 2-Ethyl-5-((4-fluorophenyl)(4-hydroxypiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol are the Peroxisome Proliferator-Activated Receptors (PPARs), specifically PPARα, PPARγ, and PPARδ . These receptors play a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation.

Mode of Action

This compound: acts as a potent triple-acting agonist for PPARα, PPARγ, and PPARδ . By binding to these receptors, it influences the transcription of genes involved in lipid and glucose metabolism, and inflammatory responses.

Biochemical Pathways

The activation of PPARs by This compound affects several biochemical pathways. These include the fatty acid oxidation pathway (PPARα), adipocyte differentiation pathway (PPARγ), and the energy dissipation pathway (PPARδ). The downstream effects include improved lipid profile, enhanced insulin sensitivity, and reduced inflammation .

Result of Action

The molecular and cellular effects of This compound ’s action include the modulation of gene expression related to lipid and glucose metabolism and inflammation. This can result in improved metabolic parameters and reduced inflammation, potentially beneficial in conditions like diabetes, dyslipidemia, and metabolic syndrome .